Cas no 101347-89-1 (2-Azetidinone,4-(3-buten-1-yl)-3-(1-methylethyl)-)
101347-89-1 structure
Product Name:2-Azetidinone,4-(3-buten-1-yl)-3-(1-methylethyl)-
CAS No:101347-89-1
MF:C10H17NO
MW:167.248082876205
CID:124622
PubChem ID:13600073
Update Time:2025-04-18
2-Azetidinone,4-(3-buten-1-yl)-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Azetidinone,4-(3-buten-1-yl)-3-(1-methylethyl)-
- 2-Azetidinone,4-(3-butenyl)-3-(1-methylethyl)-(9CI)
- 4-But-3-enyl-3-propan-2-ylazetidin-2-one
- 2-azetidinone,4-(3-butenyl)-3-(1-methylethyl)-
- 101347-89-1
- DB-281063
- 2-Azetidinone, 4-(3-butenyl)-3-(1-methylethyl)-
-
- Inchi: 1S/C10H17NO/c1-4-5-6-8-9(7(2)3)10(12)11-8/h4,7-9H,1,5-6H2,2-3H3,(H,11,12)
- InChI Key: HFLIDTDKOPQHPA-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)C)C(CCC=C)N1
Computed Properties
- Exact Mass: 167.13111
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Azetidinone,4-(3-buten-1-yl)-3-(1-methylethyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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